4-Bromo-2-{[(butan-2-yl)amino]methyl}phenol

• IUPAC Name: 4-bromo-2-[(butan-2-ylamino)methyl]phenol
• InChI: InChI=1S/C11H16BrNO/c1-3-8(2)13-7-9-6-10(12)4-5-11(9)14/h4-6,8,13-14H,3,7H2,1-2H3
• InChI Key: BLTROSHJXZEDCH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NCC1=C(C=CC(=C1)Br)O
• Molecular Formula: C11H16BrNO
• Molecular Weight: 258.15 g/mol

Description

4-Bromo-2-{[(butan-2-yl)amino]methyl}phenol, also known as BBAP, is an organic compound with a phenol group. It has a molecular weight of 258.15 g/mol. This compound is traditionally challenging to access and provides a chemically differentiated building block for organic synthesis and medicinal chemistry.

Synthesis Analysis

The synthesis of such compounds often involves multiple steps. For instance, a similar compound, bromophenol, is produced by electrophilic halogenation of phenol with bromine. A multistep synthesis could involve nitration, conversion from the nitro group to an amine, and bromination.

Molecular Structure Analysis

The molecular structure of this compound includes a phenol group, a bromine atom, and a butan-2-ylaminomethyl group. The presence of these groups can significantly influence the compound’s reactivity and properties.

Chemical Reactions Analysis

Reactions at the benzylic position are very important for synthesis problems. These reactions can involve free radical bromination, nucleophilic substitution, and oxidation. The reaction mechanism can be either SN1 or SN2, depending on the specific conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are largely determined by its molecular structure. The presence of the bromine atom and the phenol group can influence its polarity, solubility, and reactivity.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• Hindered Amine Building Block : 4-Bromo-2-{[(butan-2-yl)amino]methyl}phenol serves as a chemically differentiated building block for organic synthesis and medicinal chemistry. .

Protein Tyrosine Phosphatase 1B (PTP1B) Inhibitors

• Researchers have explored derivatives of this compound as inhibitors of PTP1B, an enzyme implicated in diabetes and obesity. .

Lipophilic Deoxy-Xylulose-Phosphate Reductoisomerase Inhibitors

• .

Allosteric Inhibitors of Fructose-1,6-Bisphosphatase

• Benzoxazole benzenesulfonamides derived from this compound have been studied as allosteric inhibitors of fructose-1,6-bisphosphatase, an enzyme in gluconeogenesis. .

Free Radical Bromination Reactions

• The benzylic position in 4-bromo-2-{[(butan-2-yl)amino]methyl}phenol is susceptible to free radical bromination. N-bromosuccinimide (NBS) is commonly used to introduce bromine at the benzylic position. .

SN1 and SN2 Reactions at the Benzylic Position

• Depending on the specific structure, benzylic halides can undergo either SN1 or SN2 reactions. .

Future Directions

The future directions for the use of this compound could include its application in organic synthesis and medicinal chemistry. Its unique structure makes it a valuable building block for the preparation of various organic compounds.

Mechanism of Action

Action Environment

Environmental factors such as temperature, pH, and the presence of other molecules can influence the action, efficacy, and stability of "4-Bromo-2-{[(butan-2-yl)amino]methyl}phenol" . For example, the compound’s activity may be enhanced or inhibited by the presence of certain ions or other compounds in the environment.